Cas no 627526-90-3 (1-Bromo-3-difluoromethyl-5-fluorobenzene)

• Product Name: 1-Bromo-3-difluoromethyl-5-fluorobenzene
• CAS No: 627526-90-3
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• MDL: MFCD09261145
• CID: 1024163
• PubChem ID: 22240279
• Update Time: 2025-04-20

1-Bromo-3-difluoromethyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(difluoromethyl)-5-fluorobenzene
• 1-Bromo-3-difluoromethyl-5-fluorobenzene
• 3-fluoro-5-difluoromethyl-1-bromo-benzene
• 3-Bromo-5-fluorodifluoromethylbenzene
• MFCD09261145
• AS-33068
• EN300-382826
• A1-37575
• 627526-90-3
• SCHEMBL1194575
• DTXSID70623720
• AKOS016004060
• SB85743
• SY022867
• CS-0060190
• AMY855
• 1-bromo-3-(difluoromethyl)-5-fluoro-benzene
• A900592

• MDL： MFCD09261145
• Inchi： 1S/C7H4BrF3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,7H
• InChI Key： OPTDWHOFDCKSSE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)F)=C1)F

Computed Properties

• Exact Mass: 223.94500
• Monoisotopic Mass: 223.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.633±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 191.8±35.0 ºC (760 Torr),
• Flash Point: 77.9±21.8 ºC,
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.52580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes